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Compound of Interest

Compound Name: Bis(2-nitrophenyl) sulfite

Cat. No.: B15412970 Get Quote

An in-depth analysis of publicly available safety and handling information reveals a significant

lack of specific data for "Bis(2-nitrophenyl) sulfite." The scientific and safety literature

predominantly features two structurally similar compounds: Bis(2-nitrophenyl) sulfide and Bis(2-

nitrophenyl) disulfide. It is plausible that the intended compound of interest is one of these two,

or that Bis(2-nitrophenyl) sulfite is an exceptionally rare or novel substance with limited

documented safety protocols.

This guide will provide a detailed overview of the safety and handling precautions for Bis(2-

nitrophenyl) sulfide and Bis(2-nitrophenyl) disulfide, based on available data. Additionally, it will

incorporate general safety principles for handling aromatic nitro compounds and sulfites,

offering a robust safety framework for researchers, scientists, and drug development

professionals.

Compound Identification and Properties
A clear distinction between the related compounds is critical for safety. The table below

summarizes their key identifiers and physical properties.
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Property
Bis(2-nitrophenyl)
sulfide

Bis(2-nitrophenyl)
disulfide

General Sulfites

Synonyms

2-Nitrophenyl sulfide,

1,1'-Thiobis[2-

nitrobenzene], 2,2'-

Dinitrodiphenyl

sulfide[1][2][3]

2-Nitrophenyl

disulfide,

(O2NC6H4)2S2

Sulfur dioxide,

bisulfites,

metabisulfites[4]

CAS Number 22100-66-9[1][2][3] 1155-00-6 Varies

Molecular Formula C12H8N2O4S[2][3] C12H8N2O4S2
Varies (e.g., SO2,

NaHSO3)

Molecular Weight 276.27 g/mol [2][3] 308.33 g/mol Varies

Appearance Not specified Solid Varies

Melting Point Not specified 194-197 °C Not applicable

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Bis(2-nitrophenyl) sulfite is not available, the

hazard classification for the disulfide analogue provides insight into potential risks.
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Hazard Class
Classification for
Bis(2-nitrophenyl)
disulfide

General Hazards of
Aromatic Nitro
Compounds

General Hazards of
Sulfites

Acute Toxicity
Not classified as

hazardous[5]

Can be toxic if

swallowed, inhaled, or

in contact with skin.

Harmful if

swallowed[6]. Can

cause allergic

reactions in sensitive

individuals[4][7].

Skin

Corrosion/Irritation

Not classified as

hazardous[5]

May cause skin

irritation.

Can cause

dermatitis[4].

Eye Damage/Irritation
Not classified as

hazardous[5]

May cause serious

eye irritation.

May cause eye

irritation.

Respiratory/Skin

Sensitization

Not classified as

hazardous[5]

Not generally

classified as

sensitizers.

Can induce asthmatic

reactions and

anaphylaxis in

sensitive individuals[4]

[8].

Carcinogenicity/Mutag

enicity
No data available

Some aromatic nitro

compounds are

suspected

carcinogens.

Not considered

carcinogenic or

mutagenic[8].

Environmental

Hazards

Not classified as

hazardous[5]

Can be harmful to

aquatic life.

Harmful to aquatic

life[6].

Safety and Handling Precautions
Given the potential hazards associated with aromatic nitro compounds and sulfites, a cautious

approach is warranted when handling Bis(2-nitrophenyl) sulfite or its analogues.

Engineering Controls
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust or vapors.[6]
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Containment: Use appropriate containment measures to prevent the dispersion of dust.[5]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[9]

Hand Protection: Wear compatible, chemical-resistant gloves.[10]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[10]

Hygiene Measures
Wash hands and face thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory.[6]

Remove contaminated clothing and wash it before reuse.[10]

First Aid Measures
The following first aid measures are general recommendations and should be adapted based

on the specific nature of the exposure.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is

difficult or has stopped, administer artificial

respiration and seek immediate medical

attention.[10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[10]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[6][10]

Storage and Disposal
Proper storage and disposal are crucial to maintain chemical stability and prevent

environmental contamination.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[9][10] Keep containers tightly closed.

Disposal: Dispose of waste in accordance with local, regional, and national regulations. Do

not allow the substance to enter drains or soil.[10]

Experimental Protocols: General Handling Workflow
While specific experimental protocols for Bis(2-nitrophenyl) sulfite are not available, a

general workflow for handling potentially hazardous solid chemicals can be applied.
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Caption: General workflow for handling potentially hazardous solid chemicals.
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Logical Relationships: Potential Decomposition
Pathway
Aromatic nitro compounds can be susceptible to decomposition, particularly at elevated

temperatures or in the presence of reducing agents. A plausible, though unconfirmed,

decomposition pathway for a sulfite ester could involve the release of sulfur dioxide.

Bis(2-nitrophenyl) sulfite

Heat or
Incompatible Materials

Exposure to

Decomposition Products

Leads to

Sulfur Dioxide (SO2) Other Nitroaromatic Compounds

Click to download full resolution via product page

Caption: Postulated decomposition pathway for Bis(2-nitrophenyl) sulfite.

In conclusion, while direct safety data for Bis(2-nitrophenyl) sulfite is not readily available, a

comprehensive safety protocol can be established by examining the properties and hazards of

its close structural analogues and the broader chemical classes to which it belongs. Adherence

to rigorous safety practices is paramount for the protection of researchers and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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